Fin56

• Molecular Formula: C25H31N3O5S2
• Molecular Weight: 517.7 g/mol
• InChI: InChI=1S/C25H31N3O5S2/c29-26-25-23-15-19(34(30,31)27-17-7-3-1-4-8-17)11-13-21(23)22-14-12-20(16-24(22)25)35(32,33)28-18-9-5-2-6-10-18/h11-18,27-29H,1-10H2
• InChIKey: JLCFMMIWBSZOIS-UHFFFAOYSA-N

FIN56: A Class III Ferroptosis Inducer with Dual GPX4 Degradation and Squalene Synthase Activation Mechanisms

FIN56 (CAS 1083162-61-1) is a small-molecule ferroptosis inducer derived from lead optimization of a hit compound identified in a global survey of caspase-independent lethal compounds [1]. It belongs to Class III ferroptosis inducers and is distinguished by its unique dual mechanism: it promotes degradation of glutathione peroxidase 4 (GPX4) protein in a process requiring acetyl-CoA carboxylase (ACC) activity, and simultaneously binds and activates squalene synthase (SQS), leading to depletion of the endogenous antioxidant coenzyme Q10 (CoQ10) [2][3]. This dual targeting differentiates FIN56 from Class I inducers (e.g., erastin, which targets system Xc− cystine import) and Class II inducers (e.g., RSL3, ML162, which directly inhibit GPX4 enzymatic activity) [4].

Mechanism Dual-pathway ferroptosis inducer: promotes GPX4 degradation and activates SQS/CoQ10 depletion

Cell death type Non-apoptotic, iron-dependent cell death probe for ferroptosis-specific pathway studies

Research model Cancer cell ferroptosis vulnerability screening and GPX4 turnover investigation

• [1] Shimada K, Skouta R, Kaplan A, Yang WS, Hayano M, Dixon SJ, et al. Global survey of cell death mechanisms reveals metabolic regulation of ferroptosis. Nat Chem Biol. 2016 Jul;12(7):497-503. doi: 10.1038/nchembio.2079. PMCID: PMC4920070. View Source
• [2] Shimada K, Skouta R, Kaplan A, Yang WS, Hayano M, Dixon SJ, et al. Global survey of cell death mechanisms reveals metabolic regulation of ferroptosis. Nat Chem Biol. 2016 Jul;12(7):497-503. Figure 1: Induction of ferroptosis by FIN56. doi: 10.1038/nchembio.2079. View Source
• [3] Krackeler Scientific. FIN56 (SIGMA/SML1740) Product Datasheet. Biochem/physiol Actions. Accessed 2026. View Source
• [4] Pillai R, et al. KEAP1 regulates ferroptosis in a SLC7A11/GPX4-independent manner in lung cancer cells. Nat Commun. 2022 Apr 22;13(1):2204. Figure 1: Schematic overview of ferroptosis pathways and ferroptosis inducers (FINs). doi: 10.1038/s41467-022-29905-1. View Source

Why Substituting FIN56 with Other Ferroptosis Inducers Compromises Experimental Reproducibility and Target Engagement

Substituting FIN56 with other ferroptosis inducers (FINs) such as erastin (Class I), RSL3 (Class II), or ML162 (Class II) is not scientifically valid due to fundamentally distinct mechanisms of action and target engagement profiles. Class I FINs inhibit cystine uptake via SLC7A11, Class II FINs directly inhibit GPX4 enzymatic activity, whereas FIN56 uniquely depletes GPX4 protein abundance and concurrently activates SQS to deplete CoQ10 [1]. Consequently, FIN56 exhibits a distinct dependence on cellular metabolic states (e.g., ACC and mevalonate pathway activity) that is not recapitulated by other classes [2]. Furthermore, the differential sensitivity of various cell lines to these distinct classes (e.g., KEAP1 knockout cells show resistance to erastin and RSL3 but not to FIN56) demonstrates that generic substitution will yield non-equivalent biological outcomes and confound data interpretation [3]. Procurement decisions must therefore be guided by the specific mechanistic requirements of the experimental model.

Mechanism class Class 3 GPX4 degrader diverges from class 2 direct GPX4 inhibitors (e.g., RSL3, ML210). Downstream signaling and potency may not transfer.

Pathway dependency Dual mechanism involving SQS activation makes cellular sensitivity contingent on autophagy components and mevalonate pathway status.

Outcome transfer Cell death kinetics, synergy profiles, and in vivo model responses are not extrapolatable across GPX4-targeting compounds without head-to-head validation.

• [1] Pillai R, et al. KEAP1 regulates ferroptosis in a SLC7A11/GPX4-independent manner in lung cancer cells. Nat Commun. 2022 Apr 22;13(1):2204. Figure 1: Schematic overview of ferroptosis pathways and ferroptosis inducers (FINs). doi: 10.1038/s41467-022-29905-1. View Source
• [2] Shimada K, Skouta R, Kaplan A, Yang WS, Hayano M, Dixon SJ, et al. Global survey of cell death mechanisms reveals metabolic regulation of ferroptosis. Nat Chem Biol. 2016 Jul;12(7):497-503. Figure 1: Induction of ferroptosis by FIN56. doi: 10.1038/nchembio.2079. View Source
• [3] Pillai R, et al. KEAP1 regulates ferroptosis in a SLC7A11/GPX4-independent manner in lung cancer cells. Nat Commun. 2022 Apr 22;13(1):2204. Figure 1c-f: Cell death upon erastin, RSL3, and FIN56 treatment in H1299 KEAP1 KO cells. doi: 10.1038/s41467-022-29905-1. View Source

Quantitative Differentiation of FIN56 from Class I and Class II Ferroptosis Inducers: A Comparative Evidence Guide

FIN56 Depletes GPX4 Protein via ACC-Dependent Degradation, Unlike RSL3 and ML162 Which Inhibit GPX4 Activity

FIN56 is a Class III ferroptosis inducer (FIN) that uniquely depletes GPX4 protein levels and CoQH2 (ubiquinol), whereas Class II FINs (RSL3, ML162) directly inhibit GPX4 enzymatic activity without altering its protein abundance [1][2]. In a head-to-head comparison in HT1080 cells, treatment with 5 µM FIN56 for 24 hours resulted in a marked reduction of endogenous GPX4 protein, while RSL3 and ML162 did not degrade GPX4 [3]. The degradation of GPX4 by FIN56 is dependent on acetyl-CoA carboxylase (ACC) activity; inhibition of ACC with TOFA (5-(tetradecyloxy)-2-furoic acid) suppresses FIN56-mediated GPX4 degradation [4].

Ferroptosis Potency EC50

Cross-study comparable

EC50 240 nM (inducer) — 39-fold more potent than Ferrostatin-1 protective EC50 (60 nM)

Reported potency context; supports dose-response design in ferroptosis models

HT-1080 fibrosarcoma cells; referenced across supplier datasheets

Evidence Dimension	Mechanism of Action on GPX4
Target Compound Data	FIN56 (5 µM, 24 h): Depletes GPX4 protein abundance via ACC-dependent degradation; depletes CoQH2
Comparator Or Baseline	RSL3 (Class II): Inhibits GPX4 enzymatic activity without degrading protein; ML162 (Class II): Inhibits GPX4 activity without degrading protein
Quantified Difference	Qualitative difference: FIN56 uniquely degrades GPX4 protein; Class II FINs do not affect GPX4 protein levels
Conditions	HT1080 human fibrosarcoma cells; 24-hour treatment

Why This Matters

This mechanistic distinction is critical for experiments designed to differentiate between loss of GPX4 enzymatic activity and loss of GPX4 protein, enabling precise interrogation of ferroptosis regulatory pathways.

• [1] Pillai R, et al. KEAP1 regulates ferroptosis in a SLC7A11/GPX4-independent manner in lung cancer cells. Nat Commun. 2022 Apr 22;13(1):2204. Figure 1: Schematic overview of ferroptosis pathways and ferroptosis inducers (FINs). doi: 10.1038/s41467-022-29905-1. View Source
• [2] Krackeler Scientific. FIN56 (SIGMA/SML1740) Product Datasheet. Biochem/physiol Actions. Accessed 2026. View Source
• [3] Wu H, et al. Figure 4: Resistance of GPX4R152H to degradation induced by GPX4 inhibitor revealed the Ubiquitin/Proteosome-dependent mechanism of the GPX4 degradation induced by FIN56/RSL3. Front Cell Dev Biol. 2022 Jun 20;10:908293. doi: 10.3389/fcell.2022.908293. View Source
• [4] Shimada K, Skouta R, Kaplan A, Yang WS, Hayano M, Dixon SJ, et al. Global survey of cell death mechanisms reveals metabolic regulation of ferroptosis. Nat Chem Biol. 2016 Jul;12(7):497-503. Figure 1: Induction of ferroptosis by FIN56. doi: 10.1038/nchembio.2079. View Source

FIN56 Exhibits Potent Ferroptosis Induction with an EC50 of 240 nM, Distinct from Erastin and RSL3

FIN56 demonstrates potent induction of ferroptosis with an EC50 value of 240 nM [1]. For comparison, erastin (a Class I FIN) exhibits an EC50 of 0.15 µM (150 nM) in HT-1080 cells [2], while RSL3 (a Class II FIN) shows an EC50 of 0.004 µM (4 nM) in HT22 wild-type cells [3]. Although these values are derived from different studies and cell lines (limiting direct cross-study comparison), the data collectively position FIN56 as a high-potency inducer within the FIN class, with an efficacy profile distinct from both system Xc− inhibitors and direct GPX4 inhibitors.

FIN56 vs RSL3 Cell Death

Head-to-head comparison

FIN56 10 µM vs RSL3 15 µM; distinct USP24 protein modulation at identical treatment conditions (12 h)

Non-overlapping downstream signaling confirms compound-specific selection for cell model context

HONE1 nasopharyngeal carcinoma and LN229 glioblastoma cells

Evidence Dimension	Potency (EC50) for Induction of Ferroptosis
Target Compound Data	FIN56: EC50 = 240 nM
Comparator Or Baseline	Erastin (Class I): EC50 = 0.15 µM (150 nM) in HT-1080 cells; RSL3 (Class II): EC50 = 0.004 µM (4 nM) in HT22 cells
Quantified Difference	FIN56 is ~1.6-fold less potent than erastin (based on cross-study values) and ~60-fold less potent than RSL3 (based on cross-study values)
Conditions	Cell-based viability assays; FIN56 EC50 from Sigma datasheet; erastin EC50 from HT-1080 cells; RSL3 EC50 from HT22 cells

Why This Matters

Knowledge of the specific EC50 value for FIN56 is essential for proper dose selection in experimental protocols and for interpreting the compound's efficacy relative to other FINs in published literature.

• [1] Krackeler Scientific. FIN56 (SIGMA/SML1740) Product Datasheet. Biochem/physiol Actions. Accessed 2026. View Source
• [2] Tebu-bio. Erastin2 Product Datasheet. Erastin2 induces ferroptotic cell death in HT-1080 cells (EC50 = 0.15 µM). Accessed 2026. View Source
• [3] PeptideDB. (1R,3S)-RSL3 Product Datasheet. RSL3 induces cell death in HT22 wild-type cells with EC50 = 0.004 µM. Accessed 2026. View Source

FIN56 Demonstrates In Vivo Anti-Tumor Efficacy in a Subcutaneous Glioma Xenograft Model

FIN56 has demonstrated in vivo anti-tumor activity in a subcutaneous nude mouse model of glioblastoma. In this study, FIN56 treatment significantly inhibited glioma growth and induced ferroptosis in vivo, as assessed by tumor volume measurements and histological analysis [1]. While quantitative tumor growth inhibition (TGI) values are not explicitly reported in the abstract, the study confirms that FIN56 retains its ferroptosis-inducing activity and anti-tumor efficacy in a live animal model, an important translational characteristic that is not uniformly established across all ferroptosis inducers [2].

In Vivo Tumor Inhibition

Direct head-to-head comparison

FIN56 significantly reduced tumor volume/weight (p0.05)

Reported model-response endpoint comparison; supports NPC xenograft ferroptosis evaluation

5-8F NPC subcutaneous xenograft; intragastric monotherapy

Evidence Dimension	In Vivo Anti-Tumor Efficacy
Target Compound Data	FIN56: Demonstrated significant inhibition of glioma growth and induction of ferroptosis in a subcutaneous nude mouse model
Comparator Or Baseline	Not directly compared to other FINs in the same study
Quantified Difference	Not quantified; qualitative confirmation of in vivo activity
Conditions	Subcutaneous nude mouse model; LN229 and U118 human glioblastoma cell lines

Why This Matters

In vivo validation of anti-tumor activity is a critical consideration for translational research programs; FIN56 has established proof-of-concept efficacy in a relevant animal model, supporting its use in preclinical oncology studies.

• [1] Zhang X, Guo Y, Li H, Han L. FIN56, a novel ferroptosis inducer, triggers lysosomal membrane permeabilization in a TFEB-dependent manner in glioblastoma. J Cancer. 2021 Sep 13;12(22):6610-6619. doi: 10.7150/jca.58500. PMID: 34659548; PMCID: PMC8517990. View Source
• [2] Zhang X, et al. FIN56, a novel ferroptosis inducer, triggers lysosomal membrane permeabilization in a TFEB-dependent manner in glioblastoma. J Cancer. 2021;12(22):6610-6619. Abstract: Animal study demonstrated that FIN56 inhibited glioma growth and caused ferroptosis in vivo. View Source

FIN56-Induced GPX4 Degradation is Time-Dependent and Attenuated by α-Tocopherol

Treatment of FSH-GPX4 MEFs with 5 µM FIN56 resulted in a time-dependent reduction of GPX4 protein levels, with detectable degradation occurring within 3-6 hours and pronounced degradation by 24 hours post-treatment [1]. Co-treatment with 100 µM α-tocopherol (α-TOC), a potent lipid antioxidant, attenuated FIN56-induced GPX4 degradation, as quantified by immunoblotting from three independent experiments (P < 0.05) [2]. This finding confirms that FIN56-induced GPX4 degradation is not an immediate off-target effect but a regulated cellular process that can be modulated by lipid peroxidation status.

Evidence Dimension	Kinetics and Modulation of GPX4 Degradation
Target Compound Data	FIN56 (5 µM, 24 h): Significant reduction in GPX4 protein levels
Comparator Or Baseline	FIN56 + α-TOC (100 µM): Attenuated GPX4 degradation (P < 0.05)
Quantified Difference	Qualitative difference: α-TOC partially rescues GPX4 protein levels
Conditions	FSH-GPX4 MEFs; immunoblotting; 3, 6, 9, 24 h time points; n = 3 independent experiments

Why This Matters

Understanding the kinetics and modulation of GPX4 degradation by FIN56 is essential for optimizing treatment protocols and interpreting results in experiments where lipid peroxidation status may vary.

• [1] Wu H, et al. Autophagy inhibition attenuates Fin56-induced GPX4 degradation. Cell Death Dis. 2021 Oct 29;12(11):1007. Figure 6: Autophagy inhibition attenuates Fin56-induced GPX4 degradation. doi: 10.1038/s41419-021-04306-2. View Source
• [2] Wu H, et al. Autophagy inhibition attenuates Fin56-induced GPX4 degradation. Cell Death Dis. 2021 Oct 29;12(11):1007. Figure 6A: FSH-GPX4 MEFs were treated with 5 µM Fin56 with or without 100 µM α-tocopherol for 3, 6, 9, or 24 h. doi: 10.1038/s41419-021-04306-2. View Source

Optimal Research Applications for FIN56 Based on Validated Differentiation Evidence

Mechanistic Dissection of GPX4 Protein Turnover in Ferroptosis

FIN56 is uniquely suited for studies aimed at distinguishing the cellular consequences of GPX4 protein depletion from those of GPX4 enzymatic inhibition. As demonstrated in direct comparative studies, FIN56 degrades GPX4 protein, while Class II FINs (RSL3, ML162) inhibit activity without affecting protein levels [1]. Researchers can employ FIN56 to investigate ACC-dependent GPX4 degradation pathways and to explore the role of GPX4 protein stability in ferroptosis sensitivity [2].

Investigating Crosstalk Between the Mevalonate Pathway and Ferroptosis

The dual mechanism of FIN56—GPX4 degradation and SQS activation/CoQ10 depletion—makes it an essential tool for studying the intersection of the mevalonate pathway and ferroptosis [1]. FIN56 can be used to probe how modulation of SQS activity and downstream isoprenoid biosynthesis affects cellular susceptibility to ferroptosis, independent of direct GPX4 inhibition [2]. This application is particularly relevant for research into metabolic vulnerabilities in cancer.

Preclinical In Vivo Efficacy Studies in Glioblastoma Models

FIN56 has demonstrated significant anti-tumor activity and induction of ferroptosis in a subcutaneous nude mouse model of glioblastoma [1]. Researchers engaged in preclinical glioblastoma research can utilize FIN56 as a validated tool compound to assess the therapeutic potential of ferroptosis induction in this indication, and to explore combination strategies with standard-of-care therapies [2].

Evaluating Ferroptosis Induction in KEAP1-Mutant Cancer Models

KEAP1 knockout cells exhibit resistance to Class I (erastin) and Class II (RSL3) FINs, but remain sensitive to FIN56 [1]. This unique sensitivity profile makes FIN56 a critical reagent for investigating ferroptosis regulation in KEAP1-mutant cancers and for validating the role of NRF2-dependent antioxidant responses in mediating resistance to other ferroptosis inducers [2].

Application

Selection Property

Validation Focus

GPX4 degradation & autophagy studies

Dual-mechanism GPX4 degrader probe

Autophagy dependence, mevalonate pathway crosstalk

Glioblastoma ferroptosis combination studies

GBM cell-cycle arrest & lysosomal permeabilization induction

Cell viability & lysosomal permeabilization endpoints

Radiosensitization research in head & neck cancers

Radio-synergy with lipid peroxidation elevation

Xenograft tumor growth & lipid peroxidation endpoints

• [1] Pillai R, et al. KEAP1 regulates ferroptosis in a SLC7A11/GPX4-independent manner in lung cancer cells. Nat Commun. 2022 Apr 22;13(1):2204. doi: 10.1038/s41467-022-29905-1. View Source
• [2] Shimada K, Skouta R, Kaplan A, Yang WS, Hayano M, Dixon SJ, et al. Global survey of cell death mechanisms reveals metabolic regulation of ferroptosis. Nat Chem Biol. 2016 Jul;12(7):497-503. doi: 10.1038/nchembio.2079. View Source
• [3] Zhang X, Guo Y, Li H, Han L. FIN56, a novel ferroptosis inducer, triggers lysosomal membrane permeabilization in a TFEB-dependent manner in glioblastoma. J Cancer. 2021 Sep 13;12(22):6610-6619. doi: 10.7150/jca.58500. View Source